Cas no 33503-72-9 (Magic spot I)

Magic spot I structure
Magic spot I structure
Product Name:Magic spot I
CAS No:33503-72-9
MF:C10H17N5O17P4
MW:603.16032576561
CID:307359
PubChem ID:135398637
Update Time:2025-04-19

Magic spot I Chemical and Physical Properties

Names and Identifiers

    • Magic spot I
    • 9-{3,5-Bis-O-[hydroxy(phosphonooxy)phosphoryl]pentofuranosyl}-2-imino-3,9-dihydro-2H-purin-6-ol
    • guanosine 3',5'-bis(diphosphate)
    • Guanosine 3',5'-bisdiphosphate
    • DTXSID50955132
    • guanosine tetraphosphate;ppGpp
    • CHEBI:17633
    • guanosine 3',5'-bispyrophosphate
    • DB04022
    • [(2R,3S,4R,5R)-5-(2-amino-6-oxo-1H-purin-9-yl)-4-hydroxy-2-[[hydroxy(phosphonooxy)phosphoryl]oxymethyl]oxolan-3-yl] phosphono hydrogen phosphate
    • Q27102490
    • guanosine tetraphosphate
    • GUANOSINE-5',3'-TETRAPHOSPHATE
    • Guanosine 3'-diphosphate 5'-diphosphate
    • 32452-17-8
    • guanosine 5'-diphosphate,3'-diphosphate
    • 33503-72-9
    • C01228
    • guanosine 3',5'-bis(trihydrogen diphosphate)
    • SCHEMBL234673
    • NS00070408
    • Guanosine 5'-(trihydrogen diphosphate), mono(trihydrogen diphosphate) (ester)
    • G4P
    • Inchi: 1S/C10H17N5O17P4/c11-10-13-7-4(8(17)14-10)12-2-15(7)9-5(16)6(30-36(26,27)32-34(21,22)23)3(29-9)1-28-35(24,25)31-33(18,19)20/h2-3,5-6,9,16H,1H2,(H,24,25)(H,26,27)(H2,18,19,20)(H2,21,22,23)(H3,11,13,14,17)/t3-,5-,6-,9-/m1/s1
    • InChI Key: BUFLLCUFNHESEH-UUOKFMHZSA-N
    • SMILES: P(=O)(O)(OP(=O)(O)O)O[C@@H]1[C@@H](COP(=O)(O)OP(=O)(O)O)O[C@H]([C@@H]1O)N1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

  • Exact Mass: 602.95711
  • Monoisotopic Mass: 602.95699208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 10
  • Complexity: 1090
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6.8
  • Topological Polar Surface Area: 341Ų

Experimental Properties

  • PSA: 341.34

Magic spot I Related Literature

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